2-{[2-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)ethyl]amino}ethanol

• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77g/mol
• IUPAC Name: 2-[2-[[5-(3-chlorophenyl)furan-2-yl]methylamino]ethylamino]ethanol
• InChI: InChI=1S/C15H19ClN2O2/c16-13-3-1-2-12(10-13)15-5-4-14(20-15)11-18-7-6-17-8-9-19/h1-5,10,17-19H,6-9,11H2
• InChI Key: XFKFVJPWZGYMSM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)CNCCNCCO

Description

2-{[2-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)ethyl]amino}ethanol is a complex organic compound with a molecular formula of C15H19ClN2O2 This compound is characterized by the presence of a chlorophenyl group, a furan ring, and an ethanolamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)ethyl]amino}ethanol typically involves multi-step organic reactions. One common method includes the reaction of 3-chlorobenzaldehyde with furfurylamine to form an intermediate Schiff base, which is then reduced to the corresponding amine. This amine is further reacted with ethylene oxide to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-pressure conditions, and catalysts to increase yield and efficiency. The reaction conditions are carefully controlled to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

2-{[2-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)ethyl]amino}ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nucleophiles like sodium hydroxide, ammonia, under reflux conditions.

Major Products

The major products formed from these reactions include ketones, carboxylic acids, amines, and substituted phenyl derivatives .

Scientific Research Applications

2-{[2-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)ethyl]amino}ethanol has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes

Mechanism of Action

The mechanism of action of 2-{[2-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)ethyl]amino}ethanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-{[2-({[5-(3-Chlorophenyl)-2-furyl]methyl}amino)ethyl]amino}propanol
• 2-{[2-({[5-(3-Chlorophenyl)-2-furyl]methyl}amino)ethyl]amino}butanol

Uniqueness

Compared to similar compounds, 2-{[2-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)ethyl]amino}ethanol is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for targeted research and applications .